Cas no 93224-85-2 (2-Bromo-6-chlorobenzoic acid)

2-Bromo-6-chlorobenzoic acid structure
2-Bromo-6-chlorobenzoic acid structure
Product Name:2-Bromo-6-chlorobenzoic acid
CAS No:93224-85-2
MF:C7H4BrClO2
MW:235.462460517883
MDL:MFCD00672929
CID:61611
PubChem ID:33125
Update Time:2024-10-26

2-Bromo-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-chlorobenzoic acid
    • 2-Brom-6-chlor-benzoesaeure
    • 2-bromo-6-chloro-benzoic acid
    • 2-Chlor-6-brom-benzoesaeure
    • 2-chloro-6-bromobenzoic acid
    • 6-bromo-2-chloroBenzoic acid
    • NSC 190301
    • 2-Bromo-6-chlorobenzoicacid
    • Benzoic acid, 2-bromo-6-chloro-
    • NSC190301
    • PubChem4048
    • 2-Chloro-6-bromobenzoic
    • KSC494E9P
    • URGXUQODOUMRFP-UHFFFAOYSA-N
    • BBL025943
    • WT2238
    • SBB064721
    • STL367210
    • 2-Bromo-6-chlorobenzoic acid (ACI)
    • CS-W012889
    • J-508441
    • 2-Bromo-6-chlorobenzoic acid; NSC 190301
    • AC-26004
    • DB-006019
    • SCHEMBL696250
    • AKOS004115240
    • SY023708
    • TS-03316
    • MB01394
    • DTXSID40275018
    • MFCD00672929
    • NSC-190301
    • 93224-85-2
    • 2-Bromo-6-chlorobenzoic acid, 97%
    • EN300-109511
    • MDL： MFCD00672929
    • Inchi： 1S/C7H4BrClO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)
    • InChI Key： URGXUQODOUMRFP-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Br)=CC=CC=1Cl)O

Computed Properties

  • Exact Mass: 233.90800
  • Monoisotopic Mass: 233.90832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.809
  • Melting Point: 145.0 and le 149.0 deg-C
  • Boiling Point: 315.9±27.0 °C at 760 mmHg
  • Flash Point: 144.8±23.7 °C
  • Refractive Index: 1.621
  • PSA: 37.30000
  • LogP: 2.80070

2-Bromo-6-chlorobenzoic acid Security Information

2-Bromo-6-chlorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-6-chlorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B139453-100g
2-Bromo-6-chlorobenzoic acid
 93224-85-2 ≥98%
100g
 ¥777.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 93224-85-2 ≥98%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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2-Bromo-6-chlorobenzoic acid Production Method

Production Method 1

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Synthesis of Pyrrolnitrin and Related Halogenated Phenylpyrroles
Morrison, Matthew D.; Hanthorn, Jason J.; Pratt, Derek A., Organic Letters, 2009, 11(5), 1051-1054

Production Method 2

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -
Reference
Synthesis of 1-Substituted Fluorenones
George, Stephen R. D.; Scott, Lawrence T.; Harper, Jason B., Polycyclic Aromatic Compounds, 2016, 36(5), 697-715

Production Method 3

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  2 h, -78 °C
1.2 15 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Acylpiperidine compounds as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with aspartic protease activity
, World Intellectual Property Organization, , ,

Production Method 4

104514-49-0 104514-49-0
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  -40 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Halogen-metal exchange of 3-substituted 1,2-dibromoarenes: the use of long-range JCH coupling constants to determine regiochemistry
DiMichele, Lisa; Menzel, Karsten; Mills, Paul; Frantz, Doug; Nelson, Todd, Magnetic Resonance in Chemistry, 2006, 44(11), 1041-1043

Production Method 5

104514-49-0 104514-49-0
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  rt → -40 °C; 2 h, -40 °C
1.2 1 h, -40 °C
Reference
Regioselective halogen-metal exchange reaction of 3-substituted 1,2-dibromo arenes: the synthesis of 2-substituted 5-bromobenzoic acids
Menzel, Karsten; Dimichele, Lisa; Mills, Paul; Frantz, Doug E.; Nelson, Todd D.; et al, Synlett, 2006, (12), 1948-1952

Production Method 6

118-91-2 118-91-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  sec-Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 0.5 h, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrachloroethane ,  Hydrochloric acid ,  Water Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; acidified, rt
Reference
Ortholithiation of unprotected benzoic acids: application for novel 2-chloro-6-substituted benzoic acid syntheses
Gohier, Frederic; Castanet, Anne-Sophie; Mortier, Jacques, Synthetic Communications, 2005, 35(6), 799-806

Production Method 7

93224-85-2 93224-85-2
Reaction Conditions
Reference
Preparation of novel phenylalanine derivatives as inhibitors of integrin α4
, World Intellectual Property Organization, , ,

Production Method 8

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  0.5 h, -77 °C; 4 h, -75 °C
1.2 -70 °C; 5.5 h, -70 °C → 20 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  40 min, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 0.5
Reference
Process Development and Pilot Plant Synthesis of Methyl 2-Bromo-6-chlorobenzoate
Hickey, Matthew R.; Allwein, Shawn P.; Nelson, Todd D.; Kress, Michael H.; Sudah, Osama S.; et al, Organic Process Research & Development, 2005, 9(6), 764-767

Production Method 9

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -78 °C
1.2 15 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Piperidinyl pyrrolidinyl methanone compounds as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with aspartic protease activity
, World Intellectual Property Organization, , ,

Production Method 10

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 20 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of substituted benzoylpiperidine derivatives and analogs as renin inhibitors
, World Intellectual Property Organization, , ,

Production Method 11

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C
1.2 20 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of substituted carbonylpiperidine derivatives as renin inhibitors
, World Intellectual Property Organization, , ,

Production Method 12

108-37-2 108-37-2
93224-85-2 93224-85-2
Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, -78 °C
1.2 -78 °C → rt
Reference
Preparation of N-biphenylmethyl cycloalkanecarboxamides as bradykinin antagonists for treatment of conditions associated with the bradykinin B1 pathway.
, World Intellectual Property Organization, , ,

Production Method 13

93224-85-2 93224-85-2
Reaction Conditions
Reference
Preparation of novel phenylalanine derivatives as α4 integrin inhibitors
, World Intellectual Property Organization, , ,

Production Method 14

93224-85-2 93224-85-2
Reaction Conditions
Reference
Preparation of novel phenylalanine derivatives having α4 integrin-inhibitory activity
, World Intellectual Property Organization, , ,

Production Method 15

93224-85-2 93224-85-2
Reaction Conditions
Reference
The acidifying effects of chlorine and bromine: little difference
Mongin, Florence; Schlosser, Manfred, Tetrahedron Letters, 1997, 38(9), 1559-1562

2-Bromo-6-chlorobenzoic acid Raw materials

2-Bromo-6-chlorobenzoic acid Preparation Products

2-Bromo-6-chlorobenzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93224-85-2)2-Bromo-6-chlorobenzoic acid
Order Number:sfd9358
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:93224-85-2)2-Bromo-6-chlorobenzoic acid
Order Number:A10982
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:23
Price ($):526.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:93224-85-2)2-Bromo-6-chlorobenzoic acid
sfd9358
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:93224-85-2)2-Bromo-6-chlorobenzoic acid
A10982
Purity:99%
Quantity:500g
Price ($):526.0
Email